Cas no 2126161-53-1 (7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine)

• Product Name: 7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine
• CAS No: 2126161-53-1
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 4639121
• Update Time: 2025-06-08

7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine Chemical and Physical Properties

Names and Identifiers

• 7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine

• Inchi： 1S/C9H17NO/c1-8(2)5-9(6-11-8)3-7(10)4-9/h7H,3-6,10H2,1-2H3
• InChI Key： JLYMRRFIBXVBTP-UHFFFAOYSA-N
• SMILES： C1C2(CC(C)(C)OC2)CC1N

Additional information on 7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine

Recent Advances in the Study of 7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine (CAS: 2126161-53-1)

The compound 7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine (CAS: 2126161-53-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the spirocyclic structure of 7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine as a key feature contributing to its pharmacological properties. The compound's rigid spiro scaffold has been shown to enhance binding affinity and selectivity towards specific biological targets, making it a promising candidate for the development of novel therapeutics. Researchers have successfully synthesized this compound using advanced catalytic methods, achieving high yields and enantiomeric purity, which is critical for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that 7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine exhibits notable activity in modulating central nervous system (CNS) targets. Specifically, it has shown potential as a modulator of neurotransmitter receptors, which could pave the way for new treatments for neurological disorders such as depression, anxiety, and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) efficiently further underscores its therapeutic potential in CNS-related conditions.

Moreover, recent pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles for 7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine. These properties, combined with its low toxicity in preclinical models, suggest that the compound could be a viable candidate for further clinical development. Researchers are currently exploring its potential in combination therapies and as a scaffold for the design of derivatives with enhanced activity and reduced side effects.

In conclusion, 7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine (CAS: 2126161-53-1) represents a promising avenue for drug discovery, particularly in the realm of CNS therapeutics. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacological properties, and advancing it through the drug development pipeline. The compound's unique structural features and demonstrated biological activity make it a compelling subject for future studies in chemical biology and medicinal chemistry.